Cas no 177843-32-2 (1H-Benzimidazol-6-amine,7-ethyl-)

1H-Benzimidazol-6-amine,7-ethyl- structure
177843-32-2 structure
Product Name:1H-Benzimidazol-6-amine,7-ethyl-
CAS No:177843-32-2
MF:C9H11N3
MW:161.203741312027
CID:112734
PubChem ID:12968448
Update Time:2025-04-18

1H-Benzimidazol-6-amine,7-ethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazol-6-amine,7-ethyl-
    • 1H-Benzimidazol-5-amine,4-ethyl-(9CI)
    • SCHEMBL6976279
    • 177843-32-2
    • 4-ethyl-1H-benzimidazol-5-amine
    • 4-ethyl-1H-benzo[d]imidazol-5-amine
    • Inchi: 1S/C9H11N3/c1-2-6-7(10)3-4-8-9(6)12-5-11-8/h3-5H,2,10H2,1H3,(H,11,12)
    • InChI Key: PCMHJJOKHSAPFF-UHFFFAOYSA-N
    • SMILES: N1C=NC2=C1C=CC(=C2CC)N

Computed Properties

  • Exact Mass: 161.09543
  • Monoisotopic Mass: 161.095297364g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 54.7Ų

Experimental Properties

  • PSA: 54.7
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